3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid

• IUPAC Name: (4E)-3,3-dimethyl-4-[(4-methylphenyl)sulfonylhydrazinylidene]pentanoic acid
• InChI: InChI=1S/C14H20N2O4S/c1-10-5-7-12(8-6-10)21(19,20)16-15-11(2)14(3,4)9-13(17)18/h5-8,16H,9H2,1-4H3,(H,17,18)/b15-11+
• InChI Key: IVODMBWUGZWICB-RVDMUPIBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C(C)(C)CC(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C(\C)/C(C)(C)CC(=O)O
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid, also known as DMSHP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a hydrazone derivative of pentanoic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid is not fully understood. However, studies suggest that it may act through the inhibition of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of inflammatory markers such as TNF-α, IL-1β, and IL-6. It has also been shown to reduce oxidative stress and improve antioxidant capacity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of information on its pharmacokinetics and toxicity.

Future Directions

There are several future directions for the research on 3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid. One of the areas of interest is its potential therapeutic applications in various diseases such as arthritis, cancer, and neurodegenerative diseases. Further studies are needed to determine the pharmacokinetics and toxicity of this compound to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been studied for its anti-inflammatory properties. The mechanism of action of this compound is not fully understood, but it may act through the inhibition of the NF-κB signaling pathway. This compound has various biochemical and physiological effects, including the reduction of inflammatory markers and oxidative stress. However, further studies are needed to determine its pharmacokinetics and toxicity to evaluate its safety and efficacy in humans.

Scientific Research Applications

3,3-dimethyl-4-{[(4-methylphenyl)sulfonyl]hydrazono}pentanoic acid has been studied for its potential therapeutic applications in various scientific research studies. One of the main areas of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models.